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Application Note & Protocol
Topic: Flow-Through Systems for Continuous Lithium Isotope Separation with Mercury

Amalgam

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical guide to the principles, setup, and

operation of a continuous flow-through system for the separation of lithium isotopes (⁶Li and

⁷Li) using the mercury amalgam chemical exchange method, historically known as the COLEX

(Column Exchange) process. It details the underlying chemical principles, critical safety

protocols for handling mercury, step-by-step experimental procedures, and methods for

process optimization and analysis. This guide is intended for researchers requiring a

foundational understanding and a practical framework for implementing this potent isotopic

separation technique.
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The two stable isotopes of lithium, ⁶Li (7.5% natural abundance) and ⁷Li (92.5% natural

abundance), possess distinct nuclear properties that make their separation a critical process in

the nuclear industry.[1] ⁶Li is a primary precursor for the production of tritium (³H), a key

component in thermonuclear weapons and a fuel for future D-T fusion reactors.[2] Conversely,

highly enriched ⁷Li, in the form of ⁷LiOH, is used as a pH and corrosion controller in the primary

coolant circuits of pressurized water reactors (PWRs) due to its very low neutron absorption

cross-section.[3]

The most historically significant and industrially proven method for large-scale lithium isotope

separation is the COLEX (Column Exchange) process.[4][5] This technique leverages the

principle of chemical isotope exchange between two immiscible liquid phases: an aqueous

solution of lithium hydroxide (LiOH) and a lithium-mercury amalgam (Li(Hg)). The separation

arises from the fact that the lighter ⁶Li isotope shows a slightly greater affinity for the mercury

amalgam phase compared to the heavier ⁷Li isotope.[1][6]

When the two phases are brought into contact, an isotopic exchange equilibrium is established:

⁷Li(Hg) + ⁶Li⁺(aq) ⇌ ⁶Li(Hg) + ⁷Li⁺(aq)

This equilibrium favors the forward reaction, leading to an enrichment of ⁶Li in the amalgam

and a corresponding enrichment of ⁷Li in the aqueous phase.[7] While the single-stage

separation factor is modest, a continuous counter-current flow system, as detailed in this

protocol, multiplies this effect across numerous theoretical stages within a separation column,

enabling significant isotopic enrichment.[5]

Uncompromising Safety: Mercury Handling
Protocols
CAUTION: Mercury (Hg) and its vapors are highly toxic.[8] Chronic exposure can cause

severe, long-lasting health damage.[9] All procedures involving mercury must be conducted

with stringent adherence to safety protocols in a designated and properly equipped laboratory

environment.

Core Safety Mandates:
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Designated Work Area: All operations must be performed within a certified chemical fume

hood with adequate ventilation.[9][10] The work area should be clearly marked, and access

restricted.

Personal Protective Equipment (PPE): At a minimum, this includes a lab coat, chemical-

resistant gloves (check manufacturer compatibility for mercury), and chemical splash

goggles or a face shield.[8][11]

Containment: Always use secondary containment trays made of a material that does not

amalgamate with mercury (e.g., plastic or stainless steel) under all equipment and containers

holding mercury.[12] This is critical to contain spills.

Storage: Mercury must be stored in tightly sealed, shatterproof containers.[11][12] These

primary containers must be kept within labeled secondary containment.

Spill Management: A dedicated mercury spill kit must be readily available.[8][9] All personnel

must be trained in its use for small spills (≤5 ml). For larger spills, evacuate the area and

contact Environmental Health and Safety (EHS) immediately. Never use a standard vacuum

cleaner to clean up a mercury spill, as this will disperse toxic vapors.

Waste Disposal: All mercury-contaminated materials (pipettes, gloves, absorbent) and waste

mercury must be collected in a dedicated, sealed hazardous waste container and disposed

of through institutional EHS procedures.[8][12] Never pour mercury down a drain.[12]

Prohibited Items: Do not wear jewelry, especially gold or silver, as it will be irreversibly

damaged by amalgamation with mercury.[10] Eating, drinking, and smoking are strictly

forbidden in the laboratory.[8]

Principle of the Continuous Counter-Current System
The flow-through system is designed to maximize the isotopic exchange by creating a

continuous, counter-current flow of the two immiscible phases within a packed column.

Aqueous Phase: A solution of lithium hydroxide (LiOH) flows upwards through the column.

Amalgam Phase: A dilute lithium-mercury amalgam flows downwards, cascading over the

packing material.
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As the denser amalgam descends, it continuously encounters the rising aqueous phase. At

each point of contact, the isotopic exchange equilibrium is established, progressively enriching

the amalgam with ⁶Li as it moves down the column and enriching the aqueous phase with ⁷Li

as it moves up. This creates an isotopic concentration gradient along the length of the column.

Below is a visualization of this core process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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